Cas no 42365-57-1 (1-(2,5-Dichlorophenyl)methanamine hydrochloride)

• Product Name: 1-(2,5-Dichlorophenyl)methanamine hydrochloride
• CAS No: 42365-57-1
• MF: C₇H₈Cl₃N
• MW: 212.504118919373
• CID: 2721314
• PubChem ID: 11356322
• Update Time: 2025-11-01

1-(2,5-Dichlorophenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dichlorophenyl)methanamine hydrochloride
• HVNKYAIWUNGQDU-UHFFFAOYSA-N
• ES-2376
• 2,5-dichlorobenzylamine hydrochloride
• 2,5-dichloro-benzylamine hydrochloride
• EN300-1725633
• 838-459-1
• CHEMBL13825
• (2,5-dichlorophenyl)methanamine Hydrochloride
• SCHEMBL3734261
• AKOS027355575
• 42365-57-1
• (2,5-dichlorophenyl)methanamine;hydrochloride

• Inchi： 1S/C7H7Cl2N.ClH/c8-6-1-2-7(9)5(3-6)4-10;/h1-3H,4,10H2;1H
• InChI Key： HVNKYAIWUNGQDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CN)Cl.Cl

Computed Properties

• Exact Mass: 210.972232Da
• Monoisotopic Mass: 210.972232Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,5-Dichlorophenyl)methanamine hydrochloride

Recent Advances in the Study of 1-(2,5-Dichlorophenyl)methanamine Hydrochloride (CAS: 42365-57-1)

The compound 1-(2,5-Dichlorophenyl)methanamine hydrochloride (CAS: 42365-57-1) has garnered significant attention in recent chemical and biomedical research due to its potential applications in drug development and therapeutic interventions. This research briefing synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in the pharmaceutical industry.

Recent studies have highlighted the role of 1-(2,5-Dichlorophenyl)methanamine hydrochloride as a key intermediate in the synthesis of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of serotonin receptor modulators, which could have implications for treating neurological disorders such as depression and anxiety. The study employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structural integrity and purity.

In addition to its synthetic applications, research has explored the pharmacological profile of 1-(2,5-Dichlorophenyl)methanamine hydrochloride. A preclinical investigation conducted by researchers at the University of Cambridge revealed its potential as an anti-inflammatory agent. The compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its possible use in managing chronic inflammatory conditions. However, further in vivo studies are required to validate these findings and assess its safety profile.

The compound's mechanism of action has also been a subject of recent inquiry. A 2024 paper in Bioorganic & Medicinal Chemistry Letters proposed that 1-(2,5-Dichlorophenyl)methanamine hydrochloride interacts with specific enzyme targets involved in cellular signaling pathways. This interaction could explain its observed bioactivity and opens new avenues for structure-activity relationship (SAR) studies to optimize its therapeutic potential.

From a regulatory perspective, the compound's status remains under evaluation. While it has shown promise in laboratory settings, comprehensive toxicological assessments and clinical trials are necessary before it can be considered for therapeutic use. Researchers emphasize the need for rigorous quality control measures during its synthesis, given the potential for impurities that could affect its pharmacological properties.

Looking ahead, the scientific community anticipates continued exploration of 1-(2,5-Dichlorophenyl)methanamine hydrochloride's applications. Current research directions include its potential as a scaffold for developing antimicrobial agents and its role in targeted drug delivery systems. The compound's unique chemical properties make it a versatile candidate for various pharmaceutical applications, though challenges related to its bioavailability and metabolic stability must be addressed.

In conclusion, 1-(2,5-Dichlorophenyl)methanamine hydrochloride represents an important focus of contemporary chemical and biomedical research. Its dual role as a synthetic intermediate and potential therapeutic agent underscores its significance in drug discovery efforts. As research progresses, this compound may contribute to the development of novel treatments for various medical conditions, provided that subsequent studies confirm its efficacy and safety in clinical settings.